Cas no 201410-53-9 (Talarozole)

• Product Name: Talarozole
• CAS No: 201410-53-9
• MF: C₂₁H₂₃N₅S
• MW: 377.50582242012
• MDL: MFCD17166995
• CID: 834333
• PubChem ID: 9799888
• Update Time: 2025-04-19

Talarozole Chemical and Physical Properties

Names and Identifiers

• N-(4-(2-Ethyl-1-(1H-1,2,4-triazol-1-yl)butyl)phenyl)benzo[d]thiazol-2-amine
• Talarozole
• N-{4-[2-Ethyl-1-(1H-1,2,4-triazol-1-yl)butyl]phenyl}-1,3-benzothi azol-2-amine
• R 115866
• R-115866
• Rambazole
• N-[4-[2-Ethyl-1-(1H-1,2,4-triazol-1-yl)butyl]phenyl]-2-benzothiazolamine
• NCGC00378894-02
• CHEBI:102167
• N-{4-[2-ethyl-1-(1,2,4-triazol-1-yl)butyl]phenyl}-1,3-benzothiazol-2-amine
• BDBM50253810
• R115866
• NCGC00378894-01
• (+/-)-N-[4-[2-ethyl-1-(1H-1,2,4-triazol-1-yl)butyl]phenyl]-2-benzothiazol-amine
• G13914
• N-{4-[2-ethyl-1-(1H-1,2,4-triazol-1-yl)butyl]phenyl}-1,3-benzothiazol-2-amine
• CS-1343
• D09385
• Talarozole R enantiomer;R115866;R 115866;R-115866
• UNII-XKD9N5CJ6W
• (+)-N-[4-[2-Ethyl-1-(1H-1,2,4-triazol-1-yl)butyl]phenyl]-2-benzothiazolamine
• 2-Benzothiazolamine, N-(4-(2-ethyl-1-(1H-1,2,4-triazol-1-yl)butyl)phenyl)-
• N-(4-(2-ethyl-1-(1H-1,2,4-triazol-1-yl)butyl)phenyl)-2-benzothiazolamine
• BCP28256
• SCHEMBL721201
• AKOS005067289
• N-[4-[(1RS)-2-Ethyl-1-(1H-1,2,4-triazol-1-yl)butyl]phenyl]benzothiazol-2-amine
• TALAROZOLE [INN]
• Rambazole; R115866; R-115866; R 115866
• Talarozole (USAN/INN)
• N-(4-((1RS)-2-Ethyl-1-(1H-1,2,4-triazol-1-yl)butyl)phenyl)benzothiazol-2-amine
• G13915
• Z2037280125
• CHEMBL459505
• TALAROZOLE [WHO-DD]
• BCP21218
• 201410-53-9
• Rambazole (TN)
• Talarozole [USAN]
• 201410-67-5
• HY-14531
• Q15410180
• XKD9N5CJ6W
• Talarozole [USAN:INN]
• A926099
• DTXSID70942185
• 201410-66-4
• D85497
• BRD-A95755460-001-01-3
• SNFYYXUGUBUECJ-UHFFFAOYSA-N
• (-)-Talarozole
• BIA41053
• (+/-)-N-[4-[2-ethyl-1-(1H-1,2,4-triazol-1-yl)butyl]phenyl]-2-benzothiazolamine
• GLXC-15763
• N-[4-[2-ethyl-1-(1,2,4-triazol-1-yl)butyl]phenyl]-1,3-benzothiazol-2-amine
• DB13083
• GTPL11381
• DA-78171
• SCHEMBL21020998
• (+)-Talarozole
• WS-02133
• DA-48589
• 2-Benzothiazolamine, N-[4-[2-ethyl-1-(1H-1,2,4-triazol-1-yl)butyl]phenyl]-

• MDL： MFCD17166995
• Inchi： 1S/C21H23N5S/c1-3-15(4-2)20(26-14-22-13-23-26)16-9-11-17(12-10-16)24-21-25-18-7-5-6-8-19(18)27-21/h5-15,20H,3-4H2,1-2H3,(H,24,25)
• InChI Key： SNFYYXUGUBUECJ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1NC1C=CC(=CC=1)C(C(CC)CC)N1C=NC=N1

Computed Properties

• Exact Mass: 377.16769
• Monoisotopic Mass: 377.16741693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 561.0±60.0°C at 760 mmHg
• Solubility: Insuluble (1.1E-3 g/L) (25 ºC),
• PSA: 55.63

Talarozole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month